Cas no 19533-92-7 (Alphitolic acid)

Alphitolic acid structure
Alphitolic acid structure
Product Name:Alphitolic acid
CAS No:19533-92-7
MF:C30H48O4
MW:472.699729919434
CID:206951
PubChem ID:12305768
Update Time:2025-04-19

Alphitolic acid Chemical and Physical Properties

Names and Identifiers

    • Alphitolic acid
    • 2alpha,3beta-dihydroxy-20(29)-lupen-28-oic acid
    • [ "" ]
    • 2α,3β-Dihydroxylup-20(29)-en-28-oic acid
    • Q27136070
    • 2alpha,3beta-dihydroxylup-20(29)-en-28-oic acid
    • (1R,3aS,5aR,5bR,7aR,9R,10R,11aR,11bR,13aR,13bR)-9,10-dihydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
    • CS-0023433
    • Lup-20(29)-en-28-oic acid, 2,3-dihydroxy- (8CI); (2,3)-2,3-Dihydroxylup-20(29)-en-28-oic acid; 3aH-Cyclopenta[a]chrysene, lup-20(29)-en-28-oic acid deriv.; 2-Hydroxybetulinic acid; Alphitolic acid
    • SCHEMBL1954405
    • 2alpha-Hydroxybetulinic acid
    • BDBM50249188
    • Alphitolsaure
    • 19533-92-7
    • FS-10539
    • C16912
    • Aophitolic acid
    • HY-N2855
    • AKOS032948680
    • CHEMBL511805
    • CHEBI:67600
    • DTXSID80941301
    • (1R,3aS,5aS,5bR,9R,10R,11aR)-9,10-dihydroxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13b-tetradecahydrocyclopenta[a]chrysene-3a-carboxylic acid
    • (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-9,10-dihydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
    • (1R,3aS,5aS,5bR,9R,10R,11aR)-9,10-dihydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13b-tetradecahydrocyclopenta[a]chrysene-3a-carboxylic acid
    • 2,3-Dihydroxylupa-12,20(29)-dien-28-oic acid
    • Lup-20(29)-en-28-oic acid, 2,3-dihydroxy-
    • DA-48669
    • (2alpha,3beta)-2,3-Dihydroxylup-20(29)-en-28-oic acid
    • Inchi: 1S/C30H48O4/c1-17(2)18-10-13-30(25(33)34)15-14-28(6)19(23(18)30)8-9-22-27(5)16-20(31)24(32)26(3,4)21(27)11-12-29(22,28)7/h18-24,31-32H,1,8-16H2,2-7H3,(H,33,34)/t18-,19+,20+,21-,22+,23+,24-,27-,28+,29+,30-/m0/s1
    • InChI Key: PFCVZKFJHRCLCC-PGOIBATFSA-N
    • SMILES: O[C@H]1[C@@H](C[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C(=O)O)CC[C@@]12C)O

Computed Properties

  • Exact Mass: 472.35500
  • Monoisotopic Mass: 470.33961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 950
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8
  • XLogP3: 7.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 566.4±30.0 °C at 760 mmHg
  • Flash Point: 310.4±21.1 °C
  • PSA: 77.76000
  • LogP: 6.06030
  • Vapor Pressure: 0.0±3.5 mmHg at 25°C

Alphitolic acid Security Information

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